Cas no 2680728-89-4 (benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate)

• Product Name: benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate
• CAS No: 2680728-89-4
• MF: C₁₇H₁₅FN₂O₂
• MW: 298.311607599258
• CID: 5633594
• PubChem ID: 165931655
• Update Time: 2025-10-22

benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680728-89-4
• benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate
• EN300-28289891

• Inchi： 1S/C17H15FN2O2/c1-13-11-15(18)7-8-16(13)20(10-9-19)17(21)22-12-14-5-3-2-4-6-14/h2-8,11H,10,12H2,1H3
• InChI Key： LGQTYKUJXNUWIA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)N(C(=O)OCC1C=CC=CC=1)CC#N

Computed Properties

• Exact Mass: 298.11175589g/mol
• Monoisotopic Mass: 298.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate

Introduction to Benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate (CAS No. 2680728-89-4)

Benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate, with the chemical identifier CAS No. 2680728-89-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including the presence of a benzyl group, a cyanomethyl moiety, and a 4-fluoro-2-methylphenyl substituent, contribute to its unique chemical properties and potential biological activities.

The benzyl group in Benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate serves as a protecting group for amines during synthetic processes. This functionality is particularly useful in multi-step syntheses where selective protection and deprotection are required. The cyanomethyl group introduces a polar and electron-withdrawing nature to the molecule, which can influence its interactions with biological targets. Additionally, the 4-fluoro-2-methylphenyl substituent adds electronic and steric effects that can modulate the pharmacokinetic and pharmacodynamic properties of derivatives derived from this compound.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of a fluorine atom at the 4-position of the phenyl ring in Benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate is particularly noteworthy, as it can significantly alter the electronic distribution and binding affinity of the molecule. This feature makes it a valuable building block for designing novel therapeutic agents with improved pharmacological profiles.

The synthesis of Benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate involves a series of well-established organic reactions, including condensation, nucleophilic substitution, and functional group transformations. The use of high-purity starting materials and controlled reaction conditions is essential to ensure high yield and minimal byproduct formation. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these processes.

The biological activity of Benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate has been explored in various preclinical studies. Its derivatives have shown potential in inhibiting specific enzymes and receptors involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory drugs. Furthermore, the compound's ability to cross the blood-brain barrier has been investigated, suggesting its potential use in central nervous system (CNS) drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of Benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate with biological targets. Molecular docking studies have revealed that this compound can bind to several protein families with high affinity, including kinases and transcription factors. These findings provide valuable insights into the design of structure-based drugs targeting these proteins.

The industrial-scale production of Benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate requires stringent quality control measures to ensure consistency and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to characterize the compound throughout its synthesis and purification process. These methods provide detailed information about the molecular structure, purity, and impurity profiles of the final product.

The environmental impact of producing Benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate has also been considered in recent research efforts. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste generation and reduce hazardous solvent usage. These approaches align with global efforts to promote environmentally friendly chemical manufacturing practices.

In conclusion, Benzyl N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)carbamate is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents with enhanced efficacy and improved pharmacokinetic properties. Continued research into its biological activity and synthetic applications will further expand its utility in drug discovery efforts.